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Compound of Interest

Compound Name: C.l. Disperse orange 73

Cat. No.: B1345962

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of C.l. Disperse Orange
73 in textile printing applications, with a focus on polyester and its blends. The information is
intended for a scientific audience and includes detailed experimental protocols and data
presentation.

Overview of Disperse Orange 73

Disperse Orange 73 is a monoazo disperse dye known for its brilliant orange to reddish-orange
shade.[1] It is primarily used for dyeing and printing on hydrophobic synthetic fibers, most
notably polyester, as well as polyester/cotton and polyester/viscose blends.[1] Its small
molecular size and lack of ionic groups allow it to penetrate and be retained by the fiber
through intermolecular forces.

Quantitative Data Summary

The following tables summarize the key quantitative data for the application and performance
of Disperse Orange 73.

Table 1: Colorfastness Properties of Disperse Orange 73
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Fastness Property

Test Method

Rating (1-5 or 1-8 scale)

Light Fastness (Xenon Arc) ISO 105-B02 6-7 (Excellent)
Washing Fastness (Staining) ISO 105-C06 4-5 (Good to Excellent)
Washing Fastness (Color

ISO 105-C06 4-5 (Good to Excellent)

Change)

Sublimation Fastness

ISO 105-P01 (180°C, 30s)

4-5 (Good to Excellent)

Rubbing Fastness (Dry)

ISO 105-X12

4 (Good)

Rubbing Fastness (Wet)

ISO 105-X12

4 (Good)

Table 2: Recommended Printing Paste Formulation (Screen Printing)

Component Quantity (g/kg) Purpose
Disperse Orange 73 (200%
20 -40 Colorant
strength)
Thickener (e.g., Sodium 40 - 60 Viscosity control, prevents
Alginate) bleeding
Dispersing Agent 10-20 Maintains dye dispersion
Acid Donor (e.g., Ammonium 5 10 Maintains slightly acidic pH for
Sulfate) dye stability
Water to 1000 Vehicle

Table 3: Recommended Fixation Conditions for Printed Polyester
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Fixation Method Temperature Time Notes

Continuous process,

Thermosol Fixation 190 - 210°C 60 - 90 seconds ) o
high productivity.[2][3]
High-Temperature ) Good color yield and
) 170 - 180°C 5 - 8 minutes )
(HT) Steaming fabric hand-feel.
Suitable for dyes with
Pressure Steaming 130°C 20 - 30 minutes lower sublimation

fastness.[4]

Experimental Protocols

The following are detailed protocols for key experiments in the application of Disperse Orange
73.

Preparation of Printing Paste (1000g)

o Dye Dispersion: In a beaker, create a smooth paste by mixing 20-40g of Disperse Orange 73
with 10-20g of a suitable dispersing agent and a small amount of cold water.

o Thickener Stock Solution: Prepare a stock solution of the thickener (e.g., 4-6% sodium
alginate) according to the manufacturer's instructions.

e Mixing: Gradually add the dye dispersion to the thickener stock solution under constant
stirring.

e pH Adjustment: Add 5-10g of an acid donor, such as ammonium sulfate, to adjust the pH to a
slightly acidic range (pH 5.5-6.5).

e Final Volume: Add water to make up the final weight to 1000g and stir until a homogenous
paste is obtained.

Screen Printing Procedure

o Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities.

e Screen Preparation: Prepare a screen with the desired design.
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» Printing: Place the fabric on a printing table. Apply the prepared printing paste evenly across
the screen using a squeegee.

» Drying: After printing, air dry the fabric at room temperature or with a hot air dryer at a
temperature not exceeding 100°C.

Fixation of the Printed Fabric

3.3.1. Thermosol Fixation

e Pass the dried, printed fabric through a thermosol unit or a stenter.

e Set the temperature to 190-210°C and the dwell time to 60-90 seconds.[2][3]
3.3.2. High-Temperature (HT) Steaming

e Place the dried, printed fabric in a high-temperature steamer.

e Steam at 170-180°C for 5-8 minutes.

After-treatment (Washing-off)

» Rinsing: Rinse the fixed fabric thoroughly with cold water to remove the thickener and
unfixed dye.

» Reduction Clearing: For optimal fastness, especially for medium to dark shades, a reduction
clearing process is recommended. This involves treating the fabric in a bath containing:

o

Caustic Soda (36°Bé): 2-3 ml/L

o

Sodium Hydrosulphite: 1-2 g/L

[¢]

Temperature: 70-80°C

[¢]

Time: 10-15 minutes

e Final Rinsing and Drying: Rinse the fabric again with hot and then cold water. Neutralize if
necessary with a weak acid solution. Finally, dry the fabric.
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Mandatory Visualizations
Experimental Workflow for Textile Printing with Disperse
Orange 73
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Caption: Workflow for textile printing with Disperse Orange 73.
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Caption: Dye fixation mechanism of Disperse Orange 73 in polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Textile Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345962#application-of-disperse-orange-73-in-
textile-printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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